Cas no 1390080-44-0 (3,4,5,6-tetrachloro-N-[2-(morpholine-4-carbonyl)phenyl]pyridine-2-carboxamide)

• Product Name: 3,4,5,6-tetrachloro-N-[2-(morpholine-4-carbonyl)phenyl]pyridine-2-carboxamide
• CAS No: 1390080-44-0
• MF: C₁₇H₁₃Cl₄N₃O₃
• MW: 449.115420103073
• CID: 6327992
• PubChem ID: 60396877
• Update Time: 2025-05-19

3,4,5,6-tetrachloro-N-[2-(morpholine-4-carbonyl)phenyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5,6-tetrachloro-N-[2-(morpholine-4-carbonyl)phenyl]pyridine-2-carboxamide
• Z289196196
• EN300-26607446
• AKOS008499541
• 1390080-44-0

• Inchi： 1S/C17H13Cl4N3O3/c18-11-12(19)14(23-15(21)13(11)20)16(25)22-10-4-2-1-3-9(10)17(26)24-5-7-27-8-6-24/h1-4H,5-8H2,(H,22,25)
• InChI Key： APFCXKKXQGVLNB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=C1C(NC1=CC=CC=C1C(N1CCOCC1)=O)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 448.968152g/mol
• Monoisotopic Mass: 446.971102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 71.5Ų

Additional information on 3,4,5,6-tetrachloro-N-[2-(morpholine-4-carbonyl)phenyl]pyridine-2-carboxamide

3,4,5,6-Tetrachloro-N-[2-(Morpholine-4-Carbonyl)Phenyl]Pyridine-2-Carboxamide: A Comprehensive Overview

The compound 3,4,5,6-tetrachloro-N-[2-(morpholine-4-carbonyl)phenyl]pyridine-2-carboxamide (CAS No. 1390080-44-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives and exhibits a complex structure characterized by multiple chlorine substituents and a morpholine-derived functional group. The presence of these groups imparts unique chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a pesticide or herbicide. Researchers have explored its ability to inhibit key enzymes in target organisms, thereby demonstrating its efficacy in controlling agricultural pests. The chlorinated pyridine ring is known to enhance the molecule's stability and bioavailability, making it a promising candidate for crop protection applications.

In terms of synthesis, the compound is typically prepared through a multi-step process involving Friedel-Crafts acylation and subsequent substitution reactions. The incorporation of the morpholine moiety is achieved via nucleophilic acylation, which ensures the formation of a stable amide bond. This synthesis pathway has been optimized in recent years to improve yield and reduce environmental impact.

The morpholine group in the molecule plays a crucial role in modulating its pharmacokinetic properties. Studies have shown that this group enhances the compound's solubility in organic solvents while maintaining its hydrophobicity—a balance that is essential for its intended applications. Additionally, the tetrachloropyridine ring contributes to the molecule's UV stability, making it suitable for use in outdoor agricultural settings.

From an environmental perspective, researchers have conducted extensive toxicity studies to assess the impact of this compound on non-target species. Results indicate that it exhibits low toxicity towards mammals while maintaining high efficacy against target pests. These findings align with current regulatory standards for agrochemicals and underscore its potential as an eco-friendly alternative to traditional pesticides.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various enzyme targets. Using molecular docking simulations, scientists have identified key interactions that contribute to its biological activity. These insights are expected to guide future modifications aimed at improving its selectivity and reducing off-target effects.

In conclusion, 3,4,5,6-tetrachloro-N-[2-(morpholine-4-carbonyl)phenyl]pyridine-2-carboxamide represents a cutting-edge development in pyridine chemistry with broad applications in agriculture and beyond. Its unique structure and favorable properties make it a valuable addition to the arsenal of modern agrochemicals. As research continues to uncover new insights into its mechanisms of action and environmental impact, this compound is poised to play an increasingly important role in sustainable pest management strategies.